Cas no 1704074-28-1 (1-(2-(4-Bromo-2-chlorophenoxy)ethyl)-4-ethylpiperazine)

• Product Name: 1-(2-(4-Bromo-2-chlorophenoxy)ethyl)-4-ethylpiperazine
• CAS No: 1704074-28-1
• MF: C₁₄H₂₀BrClN₂O
• MW: 347.678401947021
• CID: 4703485
• Update Time: 2025-11-01

1-(2-(4-Bromo-2-chlorophenoxy)ethyl)-4-ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-(4-bromo-2-chlorophenoxy)ethyl)-4-ethylpiperazine
• AM88049
• 1-(2-(4-Bromo-2-chlorophenoxy)ethyl)-4-ethylpiperazine

• Inchi： 1S/C14H20BrClN2O/c1-2-17-5-7-18(8-6-17)9-10-19-14-4-3-12(15)11-13(14)16/h3-4,11H,2,5-10H2,1H3
• InChI Key： SZIYYVCBVZBUBH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)OCCN1CCN(CC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 262
• Topological Polar Surface Area: 15.7

Additional information on 1-(2-(4-Bromo-2-chlorophenoxy)ethyl)-4-ethylpiperazine

1-(2-(4-Bromo-2-chlorophenoxy)ethyl)-4-ethylpiperazine: An Overview of a Promising Compound (CAS No. 1704074-28-1)

1-(2-(4-Bromo-2-chlorophenoxy)ethyl)-4-ethylpiperazine (CAS No. 1704074-28-1) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising results in preclinical studies and is currently being explored for its therapeutic potential.

The chemical structure of 1-(2-(4-Bromo-2-chlorophenoxy)ethyl)-4-ethylpiperazine is notable for its combination of a piperazine ring and a substituted phenoxy group. The presence of the bromine and chlorine atoms on the phenyl ring adds to the compound's complexity and contributes to its unique pharmacological properties. The ethyl substituent on the piperazine ring further enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have focused on the biological activities of 1-(2-(4-Bromo-2-chlorophenoxy)ethyl)-4-ethylpiperazine. One of the key areas of interest is its potential as an anticonvulsant agent. Preclinical research has demonstrated that this compound exhibits significant anticonvulsant activity in animal models of epilepsy. The mechanism of action is believed to involve modulation of ion channels and neurotransmitter systems, which are crucial in the pathophysiology of seizure disorders.

In addition to its anticonvulsant properties, 1-(2-(4-Bromo-2-chlorophenoxy)ethyl)-4-ethylpiperazine has also shown promise in the treatment of neurological disorders such as Parkinson's disease. Studies have indicated that this compound can protect dopaminergic neurons from oxidative stress and neurotoxicity, thereby potentially slowing the progression of the disease. The neuroprotective effects are thought to be mediated through multiple pathways, including antioxidant activity and inhibition of pro-inflammatory cytokines.

The pharmacokinetic profile of 1-(2-(4-Bromo-2-chlorophenoxy)ethyl)-4-ethylpiperazine has been extensively studied to understand its behavior in biological systems. Research has shown that the compound is well-absorbed following oral administration and exhibits good bioavailability. It also demonstrates favorable pharmacokinetic properties, such as a reasonable half-life and low clearance rates, which are essential for sustained therapeutic effects.

Toxicity studies have been conducted to evaluate the safety profile of 1-(2-(4-Bromo-2-chlorophenoxy)ethyl)-4-ethylpiperazine. These studies have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

The synthesis of 1-(2-(4-Bromo-2-chlorophenoxy)ethyl)-4-ethylpiperazine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, 1-(2-(4-Bromo-2-chlorophenoxy)ethyl)-4-ethylpiperazine (CAS No. 1704074-28-1) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in preclinical and clinical settings. As research continues to advance, it is likely that this compound will play a significant role in the development of new treatments for various neurological disorders.